N-(2-cyanophenyl)-2-[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]acetamide

• IUPAC Name: N-(2-cyanophenyl)-2-[(5-ethyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C13H12N4O2S/c1-2-12-16-17-13(19-12)20-8-11(18)15-10-6-4-3-5-9(10)7-14/h3-6H,2,8H2,1H3,(H,15,18)
• InChI Key: LUVQFTXRWAOHLG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)SCC(=O)NC2=CC=CC=C2C#N
• Molecular Formula: C13H12N4O2S
• Molecular Weight: 288.33 g/mol

Description

N-(2-cyanophenyl)-2-[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]acetamide, also known as CETSA (Cellular Thermal Shift Assay) ligand, is a small molecule that has gained popularity in the scientific community due to its potential applications in drug discovery and development. CETSA is a thermal shift assay that measures the binding of a ligand to a target protein in a cellular context.

Mechanism of Action

N-(2-cyanophenyl)-2-[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]acetamide works by measuring the thermal stability of a target protein in the presence and absence of a ligand. When a ligand binds to a target protein, it increases the thermal stability of the protein, resulting in a shift in the melting temperature (Tm) of the protein. This shift can be measured by western blotting or mass spectrometry, allowing for the identification of the target protein.
Biochemical and Physiological Effects:
This compound does not have any direct biochemical or physiological effects as it is a tool used in drug discovery and development. However, the identification of target proteins using this compound can lead to the development of drugs with specific biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

The main advantage of N-(2-cyanophenyl)-2-[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]acetamide is its ability to identify the target protein of a small molecule in a cellular context. This information can be used to optimize drug design and development as well as to identify potential off-target effects of a drug. This compound is also relatively simple and cost-effective compared to other target identification methods.
The main limitation of this compound is that it requires a specific antibody for each target protein, which can be time-consuming and expensive to generate. Additionally, this compound is limited to the identification of intracellular target proteins and cannot be used to identify extracellular or membrane-bound target proteins.

Future Directions

For N-(2-cyanophenyl)-2-[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]acetamide include the development of new ligands, the identification of new target proteins, and the study of protein-protein and protein-ligand interactions.

Synthesis Methods

The synthesis of N-(2-cyanophenyl)-2-[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]acetamide involves the reaction of 2-(5-ethyl-1,3,4-oxadiazol-2-ylthio)acetic acid with 2-cyanophenyl isocyanate in the presence of a base. The resulting product is purified by column chromatography to obtain the final product, this compound.

Scientific Research Applications

N-(2-cyanophenyl)-2-[(5-ethyl-1,3,4-oxadiazol-2-yl)thio]acetamide has been widely used in drug discovery and development as it allows for the identification of the target protein of a small molecule in a cellular context. This information can be used to optimize drug design and development as well as to identify potential off-target effects of a drug. This compound has been used to identify the target proteins of various small molecules, including kinase inhibitors, epigenetic modulators, and G protein-coupled receptor ligands.